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Abstract
Thioformaldehyde (H₂CS), a sulfur-bearing analog of the well-studied formaldehyde,

represents a significant molecule in the landscape of interstellar chemistry. Its detection and

subsequent characterization across various interstellar environments have provided crucial

insights into the chemical processes governing the formation of organosulfur molecules. This

technical guide synthesizes the seminal findings related to the discovery of interstellar

thioformaldehyde, detailing the observational methodologies, key quantitative data, and the

current understanding of its chemical formation and destruction pathways. Detailed

experimental protocols and visual representations of key processes are provided to offer a

comprehensive resource for researchers in astrochemistry and related fields.

Introduction
The study of interstellar molecules is fundamental to understanding the chemical evolution of

the cosmos.[1][2][3] Thioformaldehyde (H₂CS) was first detected in the interstellar medium

(ISM) in 1973, marking a significant step in the exploration of interstellar sulfur chemistry.[4] As

a slightly asymmetric rotor molecule, its rotational spectrum provides a rich source of

information about the physical conditions of the environments in which it resides.[4] This guide

provides an in-depth overview of the discovery, observation, and chemical modeling of

interstellar H₂CS.
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Observational Discovery and Key Detections
The initial detection of thioformaldehyde was achieved through the observation of its 2₁₁ ←

2₁₂ K-doublet transition in absorption towards the prolific star-forming region Sagittarius B2

(Sgr B2).[4][5] This seminal discovery opened the door to numerous subsequent observations

in a variety of interstellar sources.

Observational Techniques
The primary method for detecting and characterizing interstellar H₂CS is rotational

spectroscopy.[6][7][8] Radio telescopes, such as the IRAM 30m telescope and the Atacama

Large Millimeter/submillimeter Array (ALMA), are utilized to observe the emission and

absorption lines corresponding to the rotational transitions of the molecule.[9][10]

The general workflow for such observations is as follows:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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